1-isopropyl-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-4-methylbenzene

• IUPAC Name: 2-methoxy-4-methyl-1-[2-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C22H30O4/c1-16(2)19-8-6-17(3)14-21(19)26-13-11-24-10-12-25-20-9-7-18(4)15-22(20)23-5/h6-9,14-16H,10-13H2,1-5H3
• InChI Key: YSQDEHFLCAMXCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCOCCOC2=C(C=C(C=C2)C)OC
• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol

Description

1-isopropyl-2-{2-[2-(2-methoxy-4-methylphenoxy)ethoxy]ethoxy}-4-methylbenzene, commonly known as IPEME, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. IPEME is a member of the family of compounds known as arylalkylamines and is known to exhibit potent pharmacological properties. In

Mechanism of Action

The exact mechanism of action of IPEME is not fully understood. However, it has been suggested that IPEME may exert its anti-tumor effects by inducing apoptosis in cancer cells. It has also been suggested that IPEME may inhibit the activity of certain enzymes involved in the production of pro-inflammatory cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
IPEME has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Additionally, IPEME has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the major advantages of IPEME is its potent pharmacological properties. It has been found to exhibit anti-tumor and anti-inflammatory effects, making it a promising candidate for the development of new drugs. However, one of the limitations of IPEME is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of IPEME. One potential direction is the development of new drugs based on IPEME. Additionally, further studies are needed to fully understand the mechanism of action of IPEME and its potential applications in the treatment of cancer and inflammatory diseases. Finally, more research is needed to explore the safety and toxicity of IPEME in vivo.

Scientific Research Applications

IPEME has been found to exhibit a wide range of pharmacological properties, including anti-inflammatory, anti-tumor, and anti-oxidant effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, IPEME has been found to possess anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines.